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Compound of Interest

Compound Name: Triphenoxyvinylsilane

Cat. No.: B103467

Abstract

Triphenoxyvinylsilane (C20H1803Si) is an organosilicon compound featuring a vinyl group and
three phenoxy groups attached to a central silicon atom. This unique structure imparts a
combination of reactivity and stability, making it a molecule of interest in materials science and
synthetic chemistry. This guide provides a comprehensive overview of the chemical structure,
properties, synthesis, and spectral characterization of Triphenoxyvinylsilane. While its direct
application in drug development has not been extensively documented, its role as a versatile
crosslinking and coupling agent suggests potential utility in the formulation of advanced drug
delivery systems and biomaterials.

Chemical Structure and Identification

Triphenoxyvinylsilane, also known as ethenyl(triphenoxy)silane, is characterized by a central
silicon atom bonded to a vinyl group (-CH=CHz) and three phenoxy groups (-O-CesHs).

Molecular Structure:
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Products
Reactants
3 HCI
+ 3 CeHsOH
Cl3Si-CH=CH2 _| -3 HCI
(CeHs0)3Si-CH=CH2
3 CeHsOH ~—
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Dissolve phenol and base
in anhydrous solvent

'

Add trichlorovinylsilane
dropwise under inert gas

[Stil‘ at room temperatura

'

Filter to remove
amine hydrochloride salt

L [M]*
m/z = 334
Remove solvent
under reduced pressure - «CH=CH>\- «OCsHs
L [M - C2H3]* [M - OCeHs]*
Purify by m/z = 307 m/z = 241
vacuum distillation
l Si(OCsHs)(CH=CH>)
Triphenoxyvinylsilane [CeHsO]*
(Final Product) m/z = 93
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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